![molecular formula C18H21N3O4 B2929087 2-(2-Methoxyphenoxy)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone CAS No. 1421529-63-6](/img/structure/B2929087.png)
2-(2-Methoxyphenoxy)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone
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Overview
Description
2-(2-Methoxyphenoxy)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.
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Scientific Research Applications
Analytical Characterization of Novel Psychoactive Substances
Research into similar chemical structures often focuses on the analytical characterization of novel psychoactive substances (NPS). For example, a study detailed the analytical characterization of seven NPS, highlighting the importance of nuclear magnetic resonance (NMR) spectroscopy in solving complex toxicological cases. This approach could be relevant for the compound , emphasizing the utility of advanced analytical techniques in identifying and understanding the chemical properties and biological effects of novel compounds (Ameline et al., 2019).
Pharmacological Evaluation of Anxiolytic-like Effects
Another area of application involves the pharmacological evaluation of compounds for potential therapeutic effects. A study on a different compound, 2‐(4‐((1‐phenyl‐1H‐pyrazol‐4‐yl)methyl)piperazin‐1‐yl)ethan‐1‐ol, demonstrated anxiolytic-like activity without altering mnemonic activity. This research signifies the potential of specific chemical compounds in developing new therapeutic agents targeting anxiety disorders, suggesting that similar evaluations could be applied to the compound (Brito et al., 2017).
Investigation of Environmental Contaminants and Human Exposure
Research also extends to the investigation of environmental contaminants and their potential impact on human health. Studies measuring the urinary concentrations of phenolic compounds, including bisphenol A and benzophenone-type UV filters, reflect the growing concern over human exposure to environmental chemicals with endocrine-disrupting properties. This area of research underscores the importance of monitoring and understanding the health implications of widespread environmental contaminants (Frederiksen et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
2-(2-methoxyphenoxy)-1-(4-pyrazin-2-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4/c1-23-15-4-2-3-5-16(15)24-13-18(22)21-10-6-14(7-11-21)25-17-12-19-8-9-20-17/h2-5,8-9,12,14H,6-7,10-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JISGJDKLVWCXKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCC(CC2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.